2-(Chloromethyl)-4-[3-(trifluoromethyl)phenyl]-1,3-thiazole

• Molecular Formula: C11H7ClF3NS
• Molecular Weight: 277.69 g/mol
• IUPAC Name: 2-(chloromethyl)-4-[3-(trifluoromethyl)phenyl]-1,3-thiazole
• InChI: InChI=1S/C11H7ClF3NS/c12-5-10-16-9(6-17-10)7-2-1-3-8(4-7)11(13,14)15/h1-4,6H,5H2
• InChI Key: SINDYIWENPFHIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CSC(=N2)CCl

Description

2-(Chloromethyl)-4-[3-(trifluoromethyl)phenyl]-1,3-thiazole is a useful research compound. Its molecular formula is C11H7ClF3NS and its molecular weight is 277.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound (4.14 g) obtained in Example 103a was dissolved in tetrahydrofuran (100 mL), and thionyl chloride (3.5 mL) was added. The reaction mixture was stirred at room temperature for 24 hr, and heated under reflux for 2 hr. The reaction mixture was concentrated under reduced pressure, and the residue was extracted with ethyl acetate, washed successively with saturated aqueous sodium hydrogen carbonate solution and saturated brine, dried over sodium sulfate, and concentrated under reduced pressure. The residue was purified by column chromatography (carrier: silica gel, eluent: hexane-ethyl acetate) to give the title compound (3.19 g) as a colorless solid.